Cas no 2228384-38-9 (2-methoxy-4-(piperidin-4-yl)methylpyridine)

• Product Name: 2-methoxy-4-(piperidin-4-yl)methylpyridine
• CAS No: 2228384-38-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6560667
• PubChem ID: 154678450
• Update Time: 2025-06-08

2-methoxy-4-(piperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(piperidin-4-yl)methylpyridine
• EN300-1782377
• SCHEMBL22324911
• 2-methoxy-4-[(piperidin-4-yl)methyl]pyridine
• 2228384-38-9

• Inchi： 1S/C12H18N2O/c1-15-12-9-11(4-7-14-12)8-10-2-5-13-6-3-10/h4,7,9-10,13H,2-3,5-6,8H2,1H3
• InChI Key： SHUQVRFRKUEQAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)CC1CCNCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-methoxy-4-(piperidin-4-yl)methylpyridine

Introduction to 2-Methoxy-4-(Piperidin-4-yl)methylpyridine (CAS No. 2228384-38-9)

2-Methoxy-4-(piperidin-4-yl)methylpyridine (CAS No. 2228384-38-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The following sections provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-methoxy-4-(piperidin-4-yl)methylpyridine consists of a pyridine ring substituted with a methoxy group at the 2-position and a piperidine ring attached via a methyl group at the 4-position. This configuration imparts distinct chemical and pharmacological properties to the molecule, making it an attractive candidate for drug development.

In terms of chemical synthesis, 2-methoxy-4-(piperidin-4-yl)methylpyridine can be synthesized through several routes, including palladium-catalyzed cross-coupling reactions and multistep synthesis involving functional group transformations. These methods have been optimized to achieve high yields and purity, which are crucial for pharmaceutical applications.

Recent studies have highlighted the biological activities of 2-methoxy-4-(piperidin-4-yl)methylpyridine. One notable area of research is its potential as a neuroprotective agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce neuronal damage caused by oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-methoxy-4-(piperidin-4-yl)methylpyridine significantly attenuated neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease.

Beyond its neuroprotective effects, 2-methoxy-4-(piperidin-4-yl)methylpyridine has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis. A recent publication in Cancer Research highlighted the ability of 2-methoxy-4-(piperidin-4-yl)methylpyridine to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-methoxy-4-(piperidin-4-yl)methylpyridine have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have not identified any significant safety concerns at therapeutic doses.

To further explore the therapeutic potential of 2-methoxy-4-(piperidin-4-yl)methylpyridine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating specific diseases such as Alzheimer's disease and various types of cancer. Early results from phase I trials have been encouraging, with no major adverse effects reported.

In conclusion, 2-methoxy-4-(piperidin-4-yl)methylpyridine (CAS No. 2228384-38-9) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for potential breakthroughs in the treatment of neurological disorders and cancer.